1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is an organic compound with the molecular formula C10H7BrClF3O2. This compound is characterized by the presence of bromine, chlorine, and trifluoromethoxy groups attached to a phenyl ring, making it a versatile intermediate in organic synthesis .
Preparation Methods
Chemical Reactions Analysis
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.
Common reagents used in these reactions include lithium diisopropylamide (LDA), palladium catalysts, and various nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: The compound can be used in the development of bioactive molecules for research purposes.
Medicine: It serves as a precursor in the synthesis of potential therapeutic agents.
Industry: The compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors, depending on its application . The bromine and trifluoromethoxy groups play a crucial role in its reactivity and binding affinity to these targets .
Comparison with Similar Compounds
Similar compounds to 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one include:
1-Bromo-3-(trifluoromethoxy)benzene: This compound shares the trifluoromethoxy group but lacks the propan-2-one moiety.
1-Bromo-3-chloro-5,5-dimethylhydantoin: Structurally related but with different functional groups and applications.
The uniqueness of this compound lies in its combination of bromine, chlorine, and trifluoromethoxy groups, which confer distinct reactivity and versatility in synthesis .
Properties
Molecular Formula |
C10H7BrClF3O2 |
---|---|
Molecular Weight |
331.51 g/mol |
IUPAC Name |
1-bromo-1-[3-chloro-5-(trifluoromethoxy)phenyl]propan-2-one |
InChI |
InChI=1S/C10H7BrClF3O2/c1-5(16)9(11)6-2-7(12)4-8(3-6)17-10(13,14)15/h2-4,9H,1H3 |
InChI Key |
CKEIJXMMVRDQAC-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=CC(=CC(=C1)Cl)OC(F)(F)F)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.